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Compound of Interest

2-Chloro-5-
Compound Name: _ _
(trifluoromethyl)benzoyl chloride

Cat. No.: B1585943

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-5-
(trifluoromethyl)benzoyl chloride, a critical reagent and building block in modern organic
synthesis. The document details its chemical identity, physicochemical properties, established
synthesis protocols, key applications in pharmaceutical and agrochemical development, and
essential safety and handling procedures. Designed for researchers, chemists, and
procurement managers in the life sciences and chemical industries, this guide consolidates
vital technical data to support its effective and safe utilization in research and manufacturing.

Compound Identification and Chemical Structure

2-Chloro-5-(trifluoromethyl)benzoyl chloride is a substituted aromatic acyl chloride. The
presence of both a chloro and a trifluoromethyl group on the benzoyl scaffold imparts unique
reactivity and makes it a valuable intermediate for introducing these moieties into more
complex molecules.[1]

CAS Number: 657-05-6[2][3]

IUPAC Name: 2-chloro-5-(trifluoromethyl)benzoyl chloride

Molecular Formula: CsH3CIl2F30[2]

Molecular Weight: 243.01 g/mol [2]
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e Synonyms: Not widely available, typically referred to by its IUPAC name or CAS number.

The structural arrangement of the substituents is crucial to its chemical behavior. The electron-
withdrawing nature of the trifluoromethyl group and the chlorine atom activates the acyl
chloride for nucleophilic attack, while their positions dictate the regioselectivity of further
reactions on the aromatic ring.

Caption: Chemical Structure of 2-Chloro-5-(trifluoromethyl)benzoyl chloride.

Physicochemical and Spectroscopic Data

The physical and chemical properties of a compound are fundamental to its handling, storage,
and application in synthesis. The data below has been aggregated from various chemical
suppliers and databases.

Property Value Source
Physical State Clear, almost colorless liquid [4]
Boiling Point 59-61°C at 1 mmHg [4]
Refractive Index (n20/D) 1.497 [4]

Room Temperature, under
Storage Temperature ) [4]
inert atmosphere

Note: Spectral data (NMR, IR, MS) should be obtained from the lot-specific Certificate of
Analysis provided by the supplier.

Synthesis and Manufacturing

2-Chloro-5-(trifluoromethyl)benzoyl chloride is typically synthesized from its corresponding
carboxylic acid, 2-chloro-5-(trifluoromethyl)benzoic acid. The most common laboratory and
industrial method involves chlorination using a suitable agent like thionyl chloride (SOCI2) or
oxalyl chloride ((COCI)2).

The use of oxalyl chloride, often with a catalytic amount of N,N-dimethylformamide (DMF), is a
widely adopted method.[5] This process is efficient and the byproducts (CO2z, CO, HCI) are
gaseous, which simplifies product purification.
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Workflow: Synthesis from Carboxylic Acid

Caption: General workflow for the synthesis of the title compound.

Exemplary Laboratory Protocol

This protocol is a representative example and should be adapted and optimized based on
laboratory conditions and scale.

o Preparation: To a solution of 2-Chloro-5-(trifluoromethyl)benzoic acid (1.0 eq.) in an inert
solvent such as toluene, add a catalytic amount of N,N-dimethylformamide (DMF, ~0.05 eq.)
under an inert atmosphere (e.g., Argon or Nitrogen).[5]

o Chlorination: Slowly add oxalyl chloride (approx. 1.1-1.2 eq.) to the reaction mixture at room
temperature.[5] Vigorous gas evolution will be observed.

o Reaction: Stir the mixture for 30 minutes to 2 hours.[5] The reaction progress can be
monitored by techniques like Thin Layer Chromatography (TLC) or by observing the
cessation of gas evolution.

o Work-up: Once the reaction is complete, the solvent and excess reagent are removed under
reduced pressure.

 Purification: The crude product is then purified by vacuum distillation to yield the final 2-
Chloro-5-(trifluoromethyl)benzoyl chloride as a clear liquid.[4]

Applications in Drug Discovery and Agrochemicals

The true value of 2-Chloro-5-(trifluoromethyl)benzoyl chloride lies in its role as a versatile
intermediate.[1] Acyl chlorides are highly reactive acylating agents used to form amides, esters,
and ketones, which are common linkages in bioactive molecules.[6]

e Pharmaceutical Synthesis: This compound is a key building block for creating advanced
pharmaceuticals.[1] The trifluoromethyl group is of particular interest in medicinal chemistry
as it can enhance properties like metabolic stability, lipophilicity, and binding affinity of a drug
molecule.[6] It is an intermediate in the synthesis of compounds like anserine quipine, a
cholesterol ester transfer protein inhibitor.[7]
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e Agrochemical Development: Similar to its role in pharmaceuticals, it is used in the synthesis
of modern pesticides and herbicides.[1][7] The chloro and trifluoromethyl substituents are
common toxophores in agrochemical design.

o Materials Science: The compound can be used in the synthesis of specialty polymers and
materials where the unique properties imparted by fluorinated groups are desired.[6]

The general reactivity is depicted below, showing the acylation of a generic nucleophile (Nu-H),
such as an amine or alcohol.

Reactants

Products
2-Cl, 5-CF3-Ph-COCl _| + Nu-H

2-Cl, 5-CF3-Ph-CO-Nu HCI

Nu-H

Click to download full resolution via product page

Caption: General acylation reaction using the title compound.

Safety, Handling, and Storage

2-Chloro-5-(trifluoromethyl)benzoyl chloride is a reactive and corrosive chemical that
requires strict safety protocols.[8][9]

e Hazards:

[e]

Causes severe skin burns and eye damage.[3][9]

o

Reacts with water, potentially violently, to release toxic and corrosive hydrogen chloride
gas.[8][9]

o

May cause respiratory irritation.[9]
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o lItis a lachrymator, causing irritation and tearing of the eyes.[10]

e Handling:

[e]

Always handle in a well-ventilated area, preferably within a chemical fume hood.[8][9]

o

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, safety goggles, a face shield, and a lab coat.[8][9][10]

o

Avoid contact with skin, eyes, and clothing.[8]

[¢]

Keep away from water and moisture to prevent hazardous reactions.[3][9]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][8][9]

o Store under an inert gas atmosphere (e.g., argon or nitrogen) as it is sensitive to moisture.
[10]

o Keep away from incompatible materials such as strong bases, alcohols, and oxidizing
agents.[9]

o First Aid:

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty
of water for at least 15 minutes.[8][11] Seek immediate medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and get immediate
medical attention.[8][11]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[8][11]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison
control center immediately.[11]
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Always consult the latest Safety Data Sheet (SDS) from your supplier before handling this
chemical.[8][9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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